Cas no 2095076-71-2 (tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate
• CAS No: 2095076-71-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5958082
• PubChem ID: 126754212
• Update Time: 2025-10-28

tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate
• SCHEMBL18706679
• EN300-1456048
• SCHEMBL18706675
• 2095076-71-2

• Inchi： 1S/C13H17NO2/c1-10-5-6-11(14-9-10)7-8-12(15)16-13(2,3)4/h5-9H,1-4H3/b8-7+
• InChI Key： LVSRUTZJMDOKMZ-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC(C)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate

Introduction to tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate (CAS No. 2095076-71-2)

tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate (CAS No. 2095076-71-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate is defined by its ester functionality and the presence of a substituted pyridine ring. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the (E)-configuration of the double bond imparts specific stereochemical properties. These structural elements collectively contribute to the compound's unique chemical and biological properties.

The synthesis of tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of tert-butyl acrylate with 5-methylpyridine-2-carbaldehyde in the presence of a suitable base. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high stereoselectivity. Recent advancements in catalytic systems have further optimized this process, improving yields and reducing side reactions.

In terms of biological activity, tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in key metabolic pathways. For instance, it has been reported to exhibit inhibitory activity against cyclooxygenase (COX), an enzyme implicated in inflammation and pain. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Furthermore, research has explored the compound's effects on cellular signaling pathways. Preliminary data suggest that tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate can modulate the activity of certain kinases, which are crucial for cell proliferation and survival. This modulation could have implications for cancer therapy, as targeting kinases is a well-established strategy in oncology.

The pharmacokinetic properties of tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach target tissues. Additionally, its stability under physiological conditions ensures prolonged therapeutic effects.

In preclinical studies, tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate has demonstrated efficacy in animal models of various diseases. For example, it has been tested in models of inflammatory disorders such as arthritis and colitis, where it showed significant anti-inflammatory effects without notable side effects. These findings support its potential for further development as a therapeutic agent.

The safety profile of tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate is another critical aspect that has been evaluated. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in short-term and long-term studies. This favorable safety profile enhances its attractiveness as a drug candidate.

In conclusion, tert-butyl (2E)-3-(5-methylpyridin-2-yl)prop-2-enoate (CAS No. 2095076-71-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development into therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.